Isoamyl isobutyrate
Isoamyl isobutyrate
Isoamyl isobutyrate has been reported to be one of the hop aroma constituents in beer.
, also known as fema 3507, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Thus, is considered to be a fatty ester lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, is primarily located in the membrane (predicted from logP). exists in all eukaryotes, ranging from yeast to humans. can be biosynthesized from isoamylol and isobutyric acid. has an apricot, banana, and fruity taste.
Isoamyl isobutyrate is a fatty acid ester obtained by the formal condensation of isoamylol with isobutyric acid. It has a role as a metabolite. It derives from an isoamylol and an isobutyric acid.
, also known as fema 3507, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Thus, is considered to be a fatty ester lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, is primarily located in the membrane (predicted from logP). exists in all eukaryotes, ranging from yeast to humans. can be biosynthesized from isoamylol and isobutyric acid. has an apricot, banana, and fruity taste.
Isoamyl isobutyrate is a fatty acid ester obtained by the formal condensation of isoamylol with isobutyric acid. It has a role as a metabolite. It derives from an isoamylol and an isobutyric acid.
Brand Name:
Vulcanchem
CAS No.:
2050-01-3
VCID:
VC21204323
InChI:
InChI=1S/C9H18O2/c1-7(2)5-6-11-9(10)8(3)4/h7-8H,5-6H2,1-4H3
SMILES:
CC(C)CCOC(=O)C(C)C
Molecular Formula:
C9H18O2
Molecular Weight:
158.24 g/mol
Isoamyl isobutyrate
CAS No.: 2050-01-3
Cat. No.: VC21204323
Molecular Formula: C9H18O2
Molecular Weight: 158.24 g/mol
Purity: 95% min.
* For research use only. Not for human or veterinary use.
Specification
| Description | Isoamyl isobutyrate has been reported to be one of the hop aroma constituents in beer. , also known as fema 3507, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Thus, is considered to be a fatty ester lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, is primarily located in the membrane (predicted from logP). exists in all eukaryotes, ranging from yeast to humans. can be biosynthesized from isoamylol and isobutyric acid. has an apricot, banana, and fruity taste. Isoamyl isobutyrate is a fatty acid ester obtained by the formal condensation of isoamylol with isobutyric acid. It has a role as a metabolite. It derives from an isoamylol and an isobutyric acid. |
|---|---|
| CAS No. | 2050-01-3 |
| Molecular Formula | C9H18O2 |
| Molecular Weight | 158.24 g/mol |
| IUPAC Name | 3-methylbutyl 2-methylpropanoate |
| Standard InChI | InChI=1S/C9H18O2/c1-7(2)5-6-11-9(10)8(3)4/h7-8H,5-6H2,1-4H3 |
| Standard InChI Key | VFTGLSWXJMRZNB-UHFFFAOYSA-N |
| SMILES | CC(C)CCOC(=O)C(C)C |
| Canonical SMILES | CC(C)CCOC(=O)C(C)C |
| Boiling Point | 168.5 °C |
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